Cas no 868224-84-4 (methyl 2-[2-[2-(3,4-dihydro-2H-quinolin-1-yl)-2-oxoethyl]-1-oxoisoquinolin-5-yl]oxyacetate)

• Product Name: methyl 2-[2-[2-(3,4-dihydro-2H-quinolin-1-yl)-2-oxoethyl]-1-oxoisoquinolin-5-yl]oxyacetate
• CAS No: 868224-84-4
• MF: C₂₃H₂₂N₂O₅
• MW: 406.431186199188
• CID: 6621426
• PubChem ID: 2149524
• Update Time: 2025-06-09

methyl 2-[2-[2-(3,4-dihydro-2H-quinolin-1-yl)-2-oxoethyl]-1-oxoisoquinolin-5-yl]oxyacetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-[2-[2-(3,4-dihydro-2H-quinolin-1-yl)-2-oxoethyl]-1-oxoisoquinolin-5-yl]oxyacetate
• HMS2237H11
• HMS1654P06
• CHEMBL1344839
• F1808-0188
• methyl 2-({1-oxo-2-[2-oxo-2-(1,2,3,4-tetrahydroquinolin-1-yl)ethyl]-1,2-dihydroisoquinolin-5-yl}oxy)acetate
• SMR000127130
• HMS3368A08
• AKOS024610229
• methyl 2-((2-(2-(3,4-dihydroquinolin-1(2H)-yl)-2-oxoethyl)-1-oxo-1,2-dihydroisoquinolin-5-yl)oxy)acetate
• MLS000530114
• 868224-84-4

• Inchi： 1S/C23H22N2O5/c1-29-22(27)15-30-20-10-4-8-18-17(20)11-13-24(23(18)28)14-21(26)25-12-5-7-16-6-2-3-9-19(16)25/h2-4,6,8-11,13H,5,7,12,14-15H2,1H3
• InChI Key： DKJOHZODBDTQOA-UHFFFAOYSA-N
• SMILES： C(OC)(=O)COC1=CC=CC2=C1C=CN(CC(N1C3=C(C=CC=C3)CCC1)=O)C2=O

Computed Properties

• Exact Mass: 406.15287181g/mol
• Monoisotopic Mass: 406.15287181g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 693
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 76.2Ų

Additional information on methyl 2-[2-[2-(3,4-dihydro-2H-quinolin-1-yl)-2-oxoethyl]-1-oxoisoquinolin-5-yl]oxyacetate

Research Brief on Methyl 2-[2-[2-(3,4-Dihydro-2H-quinolin-1-yl)-2-oxoethyl]-1-oxoisoquinolin-5-yl]oxyacetate (CAS: 868224-84-4)

In recent years, the compound methyl 2-[2-[2-(3,4-dihydro-2H-quinolin-1-yl)-2-oxoethyl]-1-oxoisoquinolin-5-yl]oxyacetate (CAS: 868224-84-4) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its complex structure featuring a quinoline and isoquinoline scaffold, has shown promising potential in various therapeutic applications. The following research brief synthesizes the latest findings related to this compound, focusing on its synthesis, biological activity, and potential clinical implications.

The synthesis of methyl 2-[2-[2-(3,4-dihydro-2H-quinolin-1-yl)-2-oxoethyl]-1-oxoisoquinolin-5-yl]oxyacetate involves a multi-step process that leverages modern organic chemistry techniques. Recent studies have optimized the synthetic route to improve yield and purity, with particular emphasis on the key intermediates and reaction conditions. The compound's structural complexity necessitates precise control over reaction parameters, and advancements in catalytic methods have significantly enhanced its scalable production. Researchers have also explored the use of green chemistry principles to minimize environmental impact during synthesis.

From a pharmacological perspective, this compound has demonstrated notable activity in preclinical studies. Its mechanism of action appears to involve modulation of specific signaling pathways, particularly those related to inflammation and cell proliferation. In vitro assays have revealed its ability to inhibit key enzymes such as kinases and proteases, suggesting potential applications in oncology and autoimmune diseases. Additionally, its pharmacokinetic profile, including absorption, distribution, metabolism, and excretion (ADME), has been evaluated in animal models, providing valuable insights for future drug development efforts.

Recent investigations have also explored the therapeutic potential of methyl 2-[2-[2-(3,4-dihydro-2H-quinolin-1-yl)-2-oxoethyl]-1-oxoisoquinolin-5-yl]oxyacetate in specific disease models. For instance, studies in cancer cell lines have shown that the compound induces apoptosis and inhibits tumor growth, particularly in malignancies with dysregulated kinase activity. Furthermore, its anti-inflammatory properties have been validated in models of chronic inflammatory conditions, highlighting its versatility as a therapeutic agent. These findings underscore the need for further research to elucidate its full therapeutic spectrum and optimize its efficacy and safety profile.

Despite these promising results, challenges remain in the development of this compound as a viable drug candidate. Issues such as solubility, bioavailability, and potential off-target effects must be addressed through structural modifications and formulation strategies. Recent efforts have focused on designing derivatives with improved pharmacological properties while retaining the core activity of the parent molecule. Collaborative research between academic institutions and pharmaceutical companies is expected to accelerate the translation of these findings into clinical applications.

In conclusion, methyl 2-[2-[2-(3,4-dihydro-2H-quinolin-1-yl)-2-oxoethyl]-1-oxoisoquinolin-5-yl]oxyacetate (CAS: 868224-84-4) represents a compelling area of research in chemical biology and drug discovery. Its unique structural features and broad biological activity make it a promising candidate for further development. Continued exploration of its mechanisms, optimization of its properties, and validation in clinical settings will be critical to unlocking its full therapeutic potential. This research brief highlights the current state of knowledge and identifies key areas for future investigation.